Cas no 173690-69-2 ((S)-Tert-butyl 2-(2-cyanoacetyl)pyrrolidine-1-carboxylate)

• Product Name: (S)-Tert-butyl 2-(2-cyanoacetyl)pyrrolidine-1-carboxylate
• CAS No: 173690-69-2
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 1006995
• Update Time: 2023-08-03

(S)-Tert-butyl 2-(2-cyanoacetyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 2-(2-cyanoacetyl)pyrrolidine-1-carboxylate
• MTGZWGYHTWLMSR-VIFPVBQESA-N
• (S)-tert-butyl 2-(2-cyanoacetyl)pyrrolidine-1-carb
• tert-butyl (2S)-2-(2-cyanoacetyl)pyrrolidine-1-carboxylate
• (S)-Tert-butyl 2-(2-cyanoacetyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(16)14-8-4-5-9(14)10(15)6-7-13/h9H,4-6,8H2,1-3H3/t9-/m0/s1
• InChI Key： MTGZWGYHTWLMSR-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@H]1C(CC#N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 362
• Topological Polar Surface Area: 70.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids